Cas no 593261-86-0 (1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid)
593261-86-0 structure
Product Name:1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid
CAS No:593261-86-0
MF:C12H13Cl2NO4S
MW:338.206920385361
CID:843798
PubChem ID:888437
Update Time:2025-04-19
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,5-DICHLOROPHENYL)SULFONYL]PIPERIDINE-4-CARBOXYLIC ACID
- 1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid
- Z45524846
- J-504070
- NCGC00312902-01
- 593261-86-0
- AB01308305-01
- Cambridge id 7353880
- SCHEMBL4157605
- 1-((2,5-Dichlorophenyl)sulfonyl)piperidine-4-carboxylicacid
- 1-(2,5-dichlorophenyl)sulfonylpiperidine-4-carboxylic acid
- AKOS000436201
- EN300-10292
- 1-((2,5-Dichlorophenyl)sulfonyl)piperidine-4-carboxylic acid
- G31669
-
- MDL: MFCD03719654
- Inchi: 1S/C12H13Cl2NO4S/c13-9-1-2-10(14)11(7-9)20(18,19)15-5-3-8(4-6-15)12(16)17/h1-2,7-8H,3-6H2,(H,16,17)
- InChI Key: NHAWGNSCMJUWBC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(N1CCC(C(=O)O)CC1)(=O)=O)Cl
Computed Properties
- Exact Mass: 336.9942345g/mol
- Monoisotopic Mass: 336.9942345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 83.1Ų
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM480622-1g |
1-[(2,5-DICHLOROPHENYL)SULFONYL]PIPERIDINE-4-CARBOXYLIC ACID |
593261-86-0 | 95%+ | 1g |
$234 | 2022-08-31 | |
| Enamine | EN300-10292-0.05g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 98% | 0.05g |
$37.0 | 2023-10-28 | |
| Enamine | EN300-10292-0.1g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 98% | 0.1g |
$55.0 | 2023-10-28 | |
| Enamine | EN300-10292-0.25g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 98% | 0.25g |
$79.0 | 2023-10-28 | |
| Enamine | EN300-10292-0.5g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 98% | 0.5g |
$124.0 | 2023-10-28 | |
| Enamine | EN300-10292-1.0g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 100% | 1.0g |
$159.0 | 2023-02-09 | |
| Enamine | EN300-10292-2.5g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 98% | 2.5g |
$314.0 | 2023-10-28 | |
| Enamine | EN300-10292-5.0g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 100% | 5.0g |
$465.0 | 2023-02-09 | |
| Enamine | EN300-10292-10.0g |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 100% | 10.0g |
$688.0 | 2023-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582475-1g |
1-((2,5-Dichlorophenyl)sulfonyl)piperidine-4-carboxylic acid |
593261-86-0 | 98% | 1g |
¥4292 | 2023-02-18 |
1-(2,5-dichlorobenzenesulfonyl)piperidine-4-carboxylic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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